Cas no 2227695-88-5 ((2R)-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol)

• Product Name: (2R)-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
• CAS No: 2227695-88-5
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6186994
• PubChem ID: 165734600
• Update Time: 2025-11-06

(2R)-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
• EN300-1727827
• 2227695-88-5

• Inchi： 1S/C7H12N2O/c1-6(10)5-7-3-4-9(2)8-7/h3-4,6,10H,5H2,1-2H3/t6-/m1/s1
• InChI Key： UWHVMQAPJZUCEV-ZCFIWIBFSA-N
• SMILES： O[C@H](C)CC1C=CN(C)N=1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol

Introduction to (2R)-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol (CAS No. 2227695-88-5)

Introduction

Cas No. 2227695-88-5, commonly referred to as (2R)-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol, is a chiral organic compound with significant applications in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential in drug development. The molecule consists of a pyrazole ring, a methyl group, and a propanol moiety, which contribute to its versatile reactivity and selectivity in various chemical reactions.

Structural Insights

The molecular structure of (2R)-1-(1-methyl-1H-pyrazol-3-yl)propan-2-ol is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at the 3-position with a methyl group, enhancing its stability and reactivity. The propanol moiety, attached to the pyrazole ring, introduces hydroxyl functionality, making the compound amenable to various functional group transformations. The stereochemistry at the 2-position of the propanol group is critical, as it determines the compound's chirality and enantiomeric properties.

Physical and Chemical Properties

Cas No. 2227695-88-5 exhibits distinct physical and chemical properties that make it suitable for diverse applications. Its molecular weight is approximately 169.19 g/mol, with a melting point of around 70°C and a boiling point of about 140°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its logP value indicates moderate lipophilicity, which is advantageous for drug design targeting biological membranes.

Synthesis and Applications

The synthesis of (2R)-1-(1-methyl-1H-pyrazol-3-yl)propan-2